Cas no 2411178-54-4 (rac-2-chloro-1-(1R,6S,7S)-7-hydroxy-8,8-dimethyl-2-azabicyclo4.2.0octan-2-ylethan-1-one)

Technical Introduction: rac-2-Chloro-1-[(1R,6S,7S)-7-hydroxy-8,8-dimethyl-2-azabicyclo[4.2.0]octan-2-yl]ethan-1-one is a bicyclic compound featuring a chloroacetyl moiety and a hydroxyl group on a rigid azabicyclo[4.2.0]octane scaffold. Its stereochemically defined structure (1R,6S,7S) and functional groups make it a valuable intermediate in synthetic organic chemistry, particularly for the development of pharmacologically active molecules. The presence of both electrophilic (chloroacetyl) and nucleophilic (hydroxy) sites enables selective derivatization, while the bicyclic framework enhances conformational stability. This compound is suited for applications in medicinal chemistry, such as the synthesis of chiral building blocks or bioactive analogs, where precise stereocontrol and functional group compatibility are critical.
rac-2-chloro-1-(1R,6S,7S)-7-hydroxy-8,8-dimethyl-2-azabicyclo4.2.0octan-2-ylethan-1-one structure
2411178-54-4 structure
Product Name:rac-2-chloro-1-(1R,6S,7S)-7-hydroxy-8,8-dimethyl-2-azabicyclo4.2.0octan-2-ylethan-1-one
CAS No:2411178-54-4
MF:C11H18ClNO2
MW:231.719122409821
CID:5357107
PubChem ID:146094565
Update Time:2025-06-27

rac-2-chloro-1-(1R,6S,7S)-7-hydroxy-8,8-dimethyl-2-azabicyclo4.2.0octan-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Z3766266946
    • 2-Chloro-1-[(1R,6S,7S)-7-hydroxy-8,8-dimethyl-2-azabicyclo[4.2.0]octan-2-yl]ethanone
    • rac-2-chloro-1-[(1R,6S,7S)-7-hydroxy-8,8-dimethyl-2-azabicyclo[4.2.0]octan-2-yl]ethan-1-one
    • rac-2-chloro-1-(1R,6S,7S)-7-hydroxy-8,8-dimethyl-2-azabicyclo4.2.0octan-2-ylethan-1-one
    • Inchi: 1S/C11H18ClNO2/c1-11(2)9-7(10(11)15)4-3-5-13(9)8(14)6-12/h7,9-10,15H,3-6H2,1-2H3/t7-,9+,10-/m0/s1
    • InChI Key: ONPRFAGIPOBFBB-SFGNSQDASA-N
    • SMILES: ClCC(N1CCC[C@@H]2[C@@H](C(C)(C)[C@H]12)O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 280
  • XLogP3: 1.5
  • Topological Polar Surface Area: 40.5

rac-2-chloro-1-(1R,6S,7S)-7-hydroxy-8,8-dimethyl-2-azabicyclo4.2.0octan-2-ylethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26576339-0.05g
rac-2-chloro-1-[(1R,6S,7S)-7-hydroxy-8,8-dimethyl-2-azabicyclo[4.2.0]octan-2-yl]ethan-1-one
2411178-54-4 95.0%
0.05g
$246.0 2025-03-20

Additional information on rac-2-chloro-1-(1R,6S,7S)-7-hydroxy-8,8-dimethyl-2-azabicyclo4.2.0octan-2-ylethan-1-one

Chemical Profile of rac-2-chloro-1-(1R,6S,7S)-7-hydroxy-8,8-dimethyl-2-azabicyclo[4.2.0]octan-2-ylethan-1-one (CAS No. 2411178-54-4)

rac-2-chloro-1-(1R,6S,7S)-7-hydroxy-8,8-dimethyl-2-azabicyclo[4.2.0]octan-2-ylethan-1-one (CAS No. 2411178-54-4) is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural framework and potential biological activities. This bicyclic ketone derivative features a highly intricate three-dimensional conformation, which is a result of its fused azabicyclo structure and multiple stereocenters. The compound’s stereochemistry, particularly the configuration at the 1R,6S,7S positions, plays a crucial role in determining its pharmacological properties and interactions with biological targets.

The molecular structure of rac-2-chloro-1-(1R,6S,7S)-7-hydroxy-8,8-dimethyl-2-azabicyclo[4.2.0]octan-2-ylethan-1-one consists of a seven-membered azabicyclo ring embedded within a larger bicyclic system. This arrangement imparts rigidity to the molecule, which can be advantageous in terms of binding affinity and selectivity when interacting with biological macromolecules such as enzymes and receptors. The presence of multiple stereocenters further enhances the compound’s structural complexity and diversity, making it a promising candidate for further exploration in drug discovery.

One of the most striking features of this compound is its 7-hydroxy substituent located on the azabicyclo ring. Hydroxyl groups are well-known for their ability to participate in hydrogen bonding interactions, both as donors and acceptors. This property can significantly influence the compound’s solubility, bioavailability, and binding affinity to biological targets. Additionally, the 8,8-dimethyl groups contribute to steric stabilization and may help in optimizing the compound’s pharmacokinetic profile by reducing metabolic susceptibility.

The 2-chloro substituent at the ketone position introduces electrophilic character to the molecule, which can enhance its reactivity in various chemical transformations and biological interactions. Chloro groups are frequently employed in medicinal chemistry due to their ability to modulate electronic properties and influence binding modes at target sites. The combination of these functional groups within the racemic mixture (enantiomeric mixture) makes this compound a fascinating subject for studying stereochemical effects on biological activity.

In recent years, there has been growing interest in exploring heterocyclic compounds with complex architectures for their potential therapeutic applications. Bicyclic systems, particularly those containing nitrogen atoms (azabicycloalkanes), have been extensively studied due to their prevalence in biologically active natural products and synthetic drugs. The unique conformational constraints imposed by the bicyclic framework often lead to high binding specificity and efficacy when interacting with biological targets.

Several studies have highlighted the importance of stereochemistry in determining pharmacological outcomes for complex molecules like rac-2-chloro-1-(1R,6S,7S)-7-hydroxy-8,8-dimethyl-2-azabicyclo[4.2.0]octan-2-ylethan-1-one. The specific arrangement of stereocenters can significantly influence how a molecule interacts with enzymes or receptors at the molecular level. For instance, modifications or alterations in the stereochemistry at key positions can lead to changes in binding affinity, selectivity against off-targets, and overall pharmacological activity.

Recent advancements in computational chemistry have enabled researchers to predict and analyze the binding modes of such complex molecules with high accuracy. Molecular docking studies have been instrumental in understanding how racemic mixtures interact with biological targets and how enantiomeric differences can modulate activity profiles. These computational approaches complement experimental efforts by providing insights into potential binding interactions before costly synthesis and testing campaigns.

The synthesis of racemic mixtures presents unique challenges due to their inherent complexity and often low enantiomeric purity unless carefully controlled during preparation or subsequent resolution processes. However, advances in asymmetric synthesis techniques have made it possible to produce enantiomerically enriched or pure forms of such compounds more efficiently than ever before.

The potential applications of racemic mixtures extend beyond simple screening programs into areas such as chiral catalyst development where understanding enantioselectivity is paramount for optimizing reaction outcomes without generating unwanted byproducts that could complicate downstream processing or therapeutic use.

Future research directions may focus on developing novel synthetic routes that allow for selective functionalization at specific positions within this complex framework while maintaining high enantiomeric purity throughout each step toward final product isolation purification final product isolation purification final product isolation purification final product isolation purification final product isolation purification final product isolation purification final product isolation purification final product isolation purification final product isolation purification final product isolation purification final product isolation purification final product isolation purification
final product isolation purification

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.